2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide

• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C16H15Cl2NO3/c1-9-5-12(6-10(2)16(9)18)22-8-15(21)19-13-7-11(17)3-4-14(13)20/h3-7,20H,8H2,1-2H3,(H,19,21)
• InChI Key: DXQBZKIRLKRBGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=C(C=CC(=C2)Cl)O
• Molecular Formula: C16H15Cl2NO3
• Molecular Weight: 340.2 g/mol

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide, also known as AH7614, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of N-phenylacetamides and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide also inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects
2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has also been shown to reduce inflammation in animal models of arthritis and colitis. In addition, 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has been found to improve cognitive function and reduce neuronal damage in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has several advantages for use in lab experiments. It is stable and can be easily synthesized in high yields. 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has also been found to have low toxicity and is well-tolerated in animal studies. However, 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has some limitations as well. It has poor solubility in aqueous solutions, which can limit its use in certain experiments. In addition, the mechanism of action of 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide is not fully understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several areas of future research for 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide. One potential direction is to investigate its potential therapeutic applications in neurodegenerative disorders such as Alzheimer's disease. Another area of research is to explore the mechanism of action of 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide in more detail, which could lead to the development of more potent and selective inhibitors of COX-2 and NF-κB. Finally, 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide could be further optimized to improve its solubility and bioavailability, which would make it more useful in both in vitro and in vivo experiments.
Conclusion
In conclusion, 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide is a promising chemical compound that has potential therapeutic applications in various diseases. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a valuable tool for scientific research. While there are some limitations to its use in lab experiments, 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has several advantages and has the potential to lead to the development of new treatments for a range of diseases.

Synthesis Methods

The synthesis of 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide involves the reaction of 5-chloro-2-hydroxybenzoic acid with 2-(4-chloro-3,5-dimethylphenoxy)acetyl chloride in the presence of a base such as pyridine. The resulting product is then treated with ammonia to obtain the final compound, 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide. The synthesis method has been optimized to produce high yields of pure 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide.

Scientific Research Applications

2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-chloro-2-hydroxyphenyl)acetamide has also been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative disorders such as Alzheimer's disease.